4-chloro-N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C17H13ClN4O4/c1-9-5-6-21-14(7-9)19-10(2)15(17(21)24)20-16(23)11-3-4-12(18)13(8-11)22(25)26/h3-8H,1-2H3,(H,20,23)
• InChI Key: PVXROSMHMVUHRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C
• Molecular Formula: C17H13ClN4O4
• Molecular Weight: 372.8 g/mol

Description

The compound “4-chloro-N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide” is a complex organic molecule. It contains a pyrido[1,2-a]pyrimidin ring which is a type of bicyclic system containing two nitrogen atoms. The compound also has a nitrobenzamide group and a chloro group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a bicyclic system. The pyrido[1,2-a]pyrimidin ring would contribute significantly to the structure.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

One study explores the reductive chemistry of a bioreductive drug, illustrating its selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction. This compound's reduction leads to cytotoxic derivatives, shedding light on its potential application in developing targeted cancer therapies (Palmer et al., 1995).

Crystal Engineering

In crystal engineering, compounds with similar structures are utilized to understand molecular tapes mediated via hydrogen bonds and halogen bonds. This research contributes to the design of crystals with predictable and desirable properties for various applications, including pharmaceuticals and materials science (Saha et al., 2005).

Antibiotic Agent Studies

Another application is in the study of the solvates and salts of antibacterial agents, where molecular complexes with various bases are investigated. These studies offer insights into the formation of new solid forms of active pharmaceutical ingredients (APIs), potentially leading to improved drug formulations (Vangala et al., 2013).

Antiproliferative Activity and Molecular Docking

Research on compounds such as N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide emphasizes their antiproliferative activity against cancer cell lines. Molecular docking studies further reveal the potential mechanisms of action, suggesting applications in cancer therapy (Huang et al., 2020).

Supramolecular Chemistry

The study of ureidopyrimidones demonstrates their strong dimerization capabilities via quadruple hydrogen bonding. This property is crucial for developing supramolecular assemblies, which have applications ranging from nanotechnology to drug delivery systems (Beijer et al., 1998).

Lewis Acid Stabilization

Research into the stabilization of secondary amide conformations using pentafluorophenyl as a Lewis acid showcases the manipulation of molecular structures for desired chemical properties. Such studies have implications for drug design and synthetic chemistry (Forbes et al., 2001).

Future Directions

Research into similar compounds is ongoing, with many potential applications in medicine and other fields. Future research could focus on synthesizing this compound and studying its properties and potential applications.